Cas no 91920-56-8 (2-Cyclopentene-1-carboxylic acid, 1-hydroxy-4-oxo-)

• Product Name: 2-Cyclopentene-1-carboxylic acid, 1-hydroxy-4-oxo-
• CAS No: 91920-56-8
• MF: C₆H₆O₄
• MW: 142.109442234039
• CID: 2814438
• PubChem ID: 10130015
• Update Time: 2025-04-21

2-Cyclopentene-1-carboxylic acid, 1-hydroxy-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 91920-56-8
• 2-Cyclopentene-1-carboxylic acid, 1-hydroxy-4-oxo-
• DTXSID40435933

• Inchi： 1S/C6H6O4/c7-4-1-2-6(10,3-4)5(8)9/h1-2,10H,3H2,(H,8,9)
• InChI Key： CPPCADFVLTZYFA-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)C=CC(C1)=O

Computed Properties

• Exact Mass: 142.02660867Da
• Monoisotopic Mass: 142.02660867Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 74.6Ų